Z-LL-Nva-CHO

• CAS No.: 133407-86-0
• Product Name: Z-LL-Nva-CHO
• Molecular Formula: C25H39N3O5
• Molecular Weight: 461.6 g/mol
• IUPAC Name: benzyl N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxopentan-2-yl]amino]pentan-2-yl]amino]-1-oxopentan-2-yl]carbamate
• Standard InChI: InChI=1S/C25H39N3O5/c1-6-10-20(15-29)26-23(30)21(13-17(2)3)27-24(31)22(14-18(4)5)28-25(32)33-16-19-11-8-7-9-12-19/h7-9,11-12,15,17-18,20-22H,6,10,13-14,16H2,1-5H3,(H,26,30)(H,27,31)(H,28,32)/t20-,21-,22-/m0/s1
• Standard InChIKey: QEJRGURBLQWEOU-FKBYEOEOSA-N
• Isomeric SMILES: CCC[C@@H](C=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)OCC1=CC=CC=C1
• SMILES: CCCC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CCCC(C=O)NC(=O)C(CC(C)C)NC(=O)C(CC(C)C)NC(=O)OCC1=CC=CC=C1
• Appearance: Solid powder
• Description: N-[(2S)-4-methyl-1-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxopentan-2-yl]amino]pentan-2-yl]amino]-1-oxopentan-2-yl]carbamic acid (phenylmethyl) ester is a peptide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: LLX
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: enzyloxycarbonyl-leucyl-leucyl-norvalinal; carbobenzoxy-leucyl-leucyl-norvalinal; carbobenzoxyl-leucinyl-leucinyl-norvalinal-H; carbobenzyloxy-leucyl-leucyl-norvalinal; carbobenzyloxy-LLnV aldehyde; Cbz-Leu-Leu-norvalinal; MG 115; MG-115; MG115; N-carbobenzoxyl-L-leucinyl-L-leucinyl-L-norvalinal; Z-LLnV; ZLLnVal
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• PubChem Compound: 9868928
• Last Modified: Nov 11 2021